Cas no 64057-62-1 (2-Phenanthrenecarboxylicacid, 9,10-dihydro-)

2-Phenanthrenecarboxylicacid, 9,10-dihydro- structure
64057-62-1 structure
Product Name:2-Phenanthrenecarboxylicacid, 9,10-dihydro-
CAS No:64057-62-1
MF:C15H12O2
MW:224.254584312439
CID:503599
PubChem ID:116469
Update Time:2025-04-19

2-Phenanthrenecarboxylicacid, 9,10-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-Phenanthrenecarboxylicacid, 9,10-dihydro-
    • 9,10-dihydrophenanthrene-2-carboxylic acid
    • CHEMBL341625
    • 2-Phenanthrenecarboxylic acid, 9,10-dihydro-
    • DTXSID80214209
    • 64057-62-1
    • SCHEMBL10081754
    • A835306
    • BRN 2583607
    • 3-09-00-03447 (Beilstein Handbook Reference)
    • BDBM50403607
    • 9,10-Dihydro-2-phenanthrenecarboxylic acid
    • Inchi: 1S/C15H12O2/c16-15(17)12-7-8-14-11(9-12)6-5-10-3-1-2-4-13(10)14/h1-4,7-9H,5-6H2,(H,16,17)
    • InChI Key: KDKMJRJRONOCSH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C3C=CC=CC=3CCC=2C=1)=O

Computed Properties

  • Exact Mass: 224.08376
  • Monoisotopic Mass: 224.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: 435.5°C at 760 mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.652
  • PSA: 37.3
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